Cas no 2091355-24-5 ((1S)-3,3-Difluorocyclopentan-1-ol)

(1S)-3,3-Difluorocyclopentan-1-ol is a chiral fluorinated cyclopentanol derivative with significant utility in synthetic organic chemistry and pharmaceutical research. The presence of two fluorine atoms at the 3-position enhances its electrophilic reactivity and metabolic stability, making it a valuable intermediate for the development of bioactive compounds. The stereospecific (1S)-configuration allows for precise control in asymmetric synthesis, particularly in the construction of complex molecular frameworks. Its unique structural features, including the cyclopentane backbone and fluorine substitution, contribute to improved binding affinity and lipophilicity in drug design. This compound is particularly useful in medicinal chemistry for probing enzyme interactions and optimizing pharmacokinetic properties.
(1S)-3,3-Difluorocyclopentan-1-ol structure
2091355-24-5 structure
Product Name:(1S)-3,3-Difluorocyclopentan-1-ol
CAS No:2091355-24-5
MF:C5H8F2O
MW:122.113228797913
MDL:MFCD31537148
CID:5070893
Update Time:2026-03-01

(1S)-3,3-Difluorocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-3,3-Difluorocyclopentan-1-ol
    • P20322
    • MDL: MFCD31537148
    • Inchi: 1S/C5H8F2O/c6-5(7)2-1-4(8)3-5/h4,8H,1-3H2/t4-/m0/s1
    • InChI Key: UXEMHKAZXAHULD-BYPYZUCNSA-N
    • SMILES: FC1(CC[C@@H](C1)O)F

Computed Properties

  • Exact Mass: 122.05432120 g/mol
  • Monoisotopic Mass: 122.05432120 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 92.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 122.11

(1S)-3,3-Difluorocyclopentan-1-ol Pricemore >>

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